Cas no 105894-93-7 (Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-)
105894-93-7 structure
Product Name:Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-
CAS No:105894-93-7
MF:C22H44O4S
MW:404.647366523743
CID:1169696
Update Time:2024-07-26
Propanoic acid, 2-methyl-3-(octadecylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-methyl-3-(octadecylsulfonyl)-
-
- Inchi: 1S/C22H44O4S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-27(25,26)20-21(2)22(23)24/h21H,3-20H2,1-2H3,(H,23,24)
- InChI Key: DACUGHJLTYIAFP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)CS(CCCCCCCCCCCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 404.29622
Experimental Properties
- Density: 0.992±0.06 g/cm3(Predicted)
- Boiling Point: 554.4±33.0 °C(Predicted)
- PSA: 71.44
- pka: 3.97±0.10(Predicted)
Propanoic acid, 2-methyl-3-(octadecylsulfonyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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